Cas no 108857-26-7 (2-amino-5-iodo-3-methylbenzaldehyde)

• Product Name: 2-amino-5-iodo-3-methylbenzaldehyde
• CAS No: 108857-26-7
• MF: C₈H₈INO
• MW: 261.059694290161
• MDL: MFCD30340530
• CID: 4458837
• PubChem ID: 21285516
• Update Time: 2025-05-19

2-amino-5-iodo-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-amino-5-iodo-3-methyl-
• 2-AMINO-5-IODO-3-METHYL-BENZALDEHYDE
• 2-amino-5-iodo-3-methylbenzaldehyde
• 108857-26-7
• DTXSID701293330
• SCHEMBL10676947
• AKOS030528710
• F15858
• YKULPUZMSGPMSV-UHFFFAOYSA-N

• MDL： MFCD30340530
• Inchi： 1S/C8H8INO/c1-5-2-7(9)3-6(4-11)8(5)10/h2-4H,10H2,1H3
• InChI Key： YKULPUZMSGPMSV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(I)=CC(C)=C1N

Computed Properties

• Exact Mass: 260.96506Da
• Monoisotopic Mass: 260.96506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-5-iodo-3-methylbenzaldehyde

Introduction to 2-amino-5-iodo-3-methylbenzaldehyde (CAS No. 108857-26-7) and Its Emerging Applications in Chemical Biology

2-amino-5-iodo-3-methylbenzaldehyde, identified by its CAS number 108857-26-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to the class of aryl aldehydes, characterized by the presence of both amino and iodo substituents, which endow it with distinct reactivity and functionalization capabilities. The methyl group at the 3-position further enhances its utility as a building block in synthetic chemistry.

The significance of 2-amino-5-iodo-3-methylbenzaldehyde lies in its ability to serve as a key intermediate in the synthesis of more complex molecules. Its aromatic ring system, combined with the electron-withdrawing effects of the iodo and aldehyde groups, makes it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many biologically active compounds.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic agents. 2-amino-5-iodo-3-methylbenzaldehyde has emerged as a valuable precursor in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The aldehyde functionality allows for facile condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones that exhibit inhibitory activity against specific enzymes.

The presence of the iodo substituent on the aromatic ring provides an additional layer of reactivity. Iodine is known to be an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions, enabling the introduction of diverse functional groups at the 5-position. This flexibility has been exploited in generating libraries of substituted benzenes for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds for drug development.

Advances in computational chemistry have further enhanced the utility of 2-amino-5-iodo-3-methylbenzaldehyde. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing molecules with optimized pharmacokinetic properties. By leveraging virtual screening techniques, researchers can predict binding affinities and optimize structures before conducting wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error synthesis.

Another exciting application of 2-amino-5-iodo-3-methylbenzaldehyde is in the field of fluorescent probes. The combination of an aldehyde group and an iodine atom allows for the development of probes that can undergo photoinduced electron transfer (PET) or fluorescence resonance energy transfer (FRET). Such probes are invaluable tools for studying biological processes at the molecular level, including protein-protein interactions and cellular signaling pathways.

In conclusion, 2-amino-5-iodo-3-methylbenzaldehyde (CAS No. 108857-26-7) represents a promising compound with broad applications in chemical biology and drug discovery. Its unique structural features make it an ideal candidate for constructing complex molecules via cross-coupling reactions, synthesizing kinase inhibitors, generating diversity libraries for HTS, and developing fluorescent probes. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.